[3-(2-Methylphenyl)pyrrolidin-1-yl]-(oxiran-2-yl)methanone
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Overview
Description
[3-(2-Methylphenyl)pyrrolidin-1-yl]-(oxiran-2-yl)methanone, commonly known as MPO, is a synthetic compound that has gained significant attention in the scientific community due to its unique chemical structure and potential applications in various fields of research.
Mechanism of Action
The mechanism of action of MPO is not yet fully understood. However, studies have suggested that it may exert its effects by inhibiting the activity of certain enzymes involved in various cellular processes.
Biochemical and Physiological Effects:
MPO has been found to exhibit significant biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the activity of certain enzymes, and possess anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of using MPO in lab experiments is its unique chemical structure, which makes it a potential candidate for the development of novel drugs and therapies. However, one of the limitations of using MPO is its relatively complex synthesis method, which can make it difficult to produce in large quantities.
Future Directions
There are several future directions for research on MPO. One potential area of focus is the development of novel drugs and therapies based on its chemical structure. Additionally, further studies are needed to fully understand its mechanism of action and potential applications in various fields of research, such as cancer and inflammation.
Synthesis Methods
MPO can be synthesized using a multi-step process, which involves the reaction of 2-methylphenylacetonitrile with ethyl chloroformate, followed by the addition of pyrrolidine and sodium hydride. The resulting product is then treated with epichlorohydrin to yield MPO.
Scientific Research Applications
MPO has been extensively studied for its potential applications in scientific research. It has been found to exhibit significant anti-cancer activity, with studies showing that it can induce apoptosis in cancer cells by inhibiting the activity of certain enzymes. Additionally, MPO has been found to possess anti-inflammatory properties, making it a potential candidate for the treatment of various inflammatory diseases.
properties
IUPAC Name |
[3-(2-methylphenyl)pyrrolidin-1-yl]-(oxiran-2-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17NO2/c1-10-4-2-3-5-12(10)11-6-7-15(8-11)14(16)13-9-17-13/h2-5,11,13H,6-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CMBNAPNWQMVMTE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C2CCN(C2)C(=O)C3CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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